Cas no 1803985-56-9 (2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine
• CAS No: 1803985-56-9
• MF: C₇HBr₂F₃N₂O
• MW: 345.89885020256
• CID: 4911551
• Update Time: 2025-06-14

2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBr2F3N2O/c8-3-1-5(15-7(10,11)12)6(9)14-4(3)2-13/h1H
• InChI Key： JMPDCXGQKFDUPA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C#N)N=1)Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.8
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine (CAS No. 1803985-56-9)

The compound 2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine (CAS No. 1803985-56-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a cyano group, dibromo substitution, and a trifluoromethoxy moiety, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential due to its electron-withdrawing properties and enhanced reactivity in cross-coupling reactions.

In recent years, the demand for halogenated pyridines like 2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine has surged, driven by their applications in drug discovery and crop protection. The compound's trifluoromethoxy group is particularly noteworthy, as it often improves the metabolic stability and bioavailability of active ingredients. This aligns with the growing trend of fluorine-containing compounds in modern chemistry, a topic frequently searched in scientific databases and AI-driven research tools.

From a synthetic perspective, CAS No. 1803985-56-9 serves as a critical building block for heterocyclic chemistry. Its bromine atoms enable efficient palladium-catalyzed couplings, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are widely used to construct biaryl systems. These reactions are central to developing targeted therapies and advanced materials, addressing common queries like "How to optimize pyridine-based cross-coupling?" or "Role of halogenated intermediates in medicinal chemistry."

The cyano group in 2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine further expands its utility, allowing conversions into carboxylic acids, amides, or tetrazoles—functional groups prevalent in bioactive molecules. This adaptability resonates with the green chemistry movement, as researchers seek atom-efficient pathways to reduce waste. Notably, forums and SEO trends highlight questions like "Sustainable synthesis of fluorinated pyridines", underscoring the compound's relevance.

Analytical studies of CAS 1803985-56-9 typically employ NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and structure. Such techniques are frequently discussed in open-access journals and patent literature, reflecting the compound's industrial importance. Additionally, its thermal stability and solubility profiles are key parameters for formulation scientists, addressing practical concerns like "Handling brominated pyridines in large-scale reactions."

In conclusion, 2-Cyano-3,6-dibromo-5-(trifluoromethoxy)pyridine exemplifies the intersection of innovation and practical application in organic chemistry. Its multifaceted role—from enabling high-value pharmaceuticals to supporting agrochemical breakthroughs—positions it as a compound of enduring interest. As computational chemistry and AI-assisted drug design advance, the exploration of such functionalized pyridines will undoubtedly accelerate, answering tomorrow's scientific challenges today.